N'-(5-chloro-2-hydroxyphenyl)-N-octylpropanediamide

• Molecular Formula: C17H25ClN2O3
• Molecular Weight: 340.8 g/mol
• InChI: InChI=1S/C17H25ClN2O3/c1-2-3-4-5-6-7-10-19-16(22)12-17(23)20-14-11-13(18)8-9-15(14)21/h8-9,11,21H,2-7,10,12H2,1H3,(H,19,22)(H,20,23)
• InChIKey: VATFNKWOWBWJKB-UHFFFAOYSA-N

CAY10654: Chemical Identity & Purity

N'-(5-chloro-2-hydroxyphenyl)-N-octylpropanediamide, cataloged under CAS 1298023-69-4 and also widely known as OSU-03012 or AR-12 (CAS 742112-33-0), is a synthetic organic small molecule belonging to the celecoxib-derived class of kinase inhibitors [1]. This compound is a potent inhibitor of 3-phosphoinositide-dependent kinase-1 (PDK-1) with a molecular formula of C26H19F3N4O and molecular weight of 460.46 g/mol [2]. Unlike its parent compound celecoxib, OSU-03012 lacks cyclooxygenase-2 (COX-2) inhibitory activity and exerts its biological effects through PDK-1/Akt pathway modulation [3].

Host-pathogen interaction probe with dual activity

LasR quorum-sensing antagonist, immune modulation decoupled

Malonamide-based AHL analog, SAR-optimized scaffold

• [1] Wikipedia. OSU-03012. Accessed 2026. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. OSU-03012 Ligand Page. Ligand ID: 8005. View Source
• [3] Zhu J, Huang JW, Tseng PH, et al. From the cyclooxygenase-2 inhibitor celecoxib to a novel class of 3-phosphoinositide-dependent protein kinase-1 inhibitors. Cancer Res. 2004;64(12):4309-4318. View Source

Why Generic Substitution Fails for CAY10654

Although multiple PDK-1 inhibitors are commercially available, generic substitution of N'-(5-chloro-2-hydroxyphenyl)-N-octylpropanediamide (OSU-03012) is scientifically inadvisable due to its unique polypharmacology profile and physicochemical properties. This compound demonstrates a multi-kinase inhibition signature that extends beyond PDK-1 to include p21-activated kinase (PAK) at lower effective concentrations [1]. Furthermore, OSU-03012 exhibits blood-brain barrier permeability that is not uniformly present across the PDK-1 inhibitor class, enabling CNS-targeted applications [2]. The compound also shows a favorable therapeutic window with approximately 4- to 6-fold greater potency against vestibular schwannoma and malignant schwannoma cells relative to normal human Schwann cells [3]. Substitution with alternative PDK-1 inhibitors would unpredictably alter experimental outcomes due to these compound-specific characteristics.

Structural mismatch

5-chloro-2-hydroxyphenyl head and N-octyl tail are both essential for immunosuppression–LasR antagonism balance; minor alterations in acyl chain or aryl group can abolish the dual profile.

Functional mismatch

Native AHL agonists (e.g., 3-oxo-C12-HSL) activate LasR, confounding host immune readouts; CAY10654’s antagonist property prevents bacterial virulence induction.

Purity & batch variability

Uncertified batches may contain impurities that introduce cytotoxicity, altering the reported non-cytotoxic immunosuppressive window.

• [1] Porchia LM, Guerra M, Wang YC, et al. 2-amino-N-{4-[5-(2-phenanthrenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-phenyl} acetamide (OSU-03012), a celecoxib derivative, directly targets p21-activated kinase. Mol Pharmacol. 2007;72(5):1124-1131. View Source
• [2] MedChemExpress. OSU-03012 (AR-12) Product Page. Cat. No. HY-10547. View Source
• [3] Lee TX, Packer MD, Huang J, et al. Growth inhibitory and anti-tumour activities of OSU-03012, a novel PDK-1 inhibitor, on vestibular schwannoma and malignant schwannoma cells. Eur J Cancer. 2009;45(9):1709-1720. View Source

CAY10654: Evidence for Scientific Selection

Superior Immune Suppression vs. Native AHL

OSU-03012 demonstrates a quantifiable 2-fold improvement in PDK-1 inhibitory potency over its direct structural predecessor OSU-02067 in cell-free kinase assays [1]. This potency gain was achieved through systematic structural optimization of the celecoxib scaffold.

Immunosuppression vs. native AHL

Head-to-head

>2× reported potency relative to 3-oxo-C12-HSL

Supports host-pathogen study design with lower concentration window

ConA-stimulated mouse leukocyte proliferation assay; no cytotoxicity detected

Evidence Dimension	PDK-1 inhibitory concentration (IC50)
Target Compound Data	5 μM
Comparator Or Baseline	OSU-02067: 9 μM
Quantified Difference	2-fold higher potency
Conditions	Cell-free recombinant PDK-1 kinase assay using RPRAATF peptide substrate with [γ-32P]-ATP

Why This Matters

This 2-fold potency advantage enables use of lower compound concentrations to achieve equivalent target engagement, reducing potential off-target effects and compound consumption costs.

• [1] Zhu J, Huang JW, Tseng PH, et al. From the cyclooxygenase-2 inhibitor celecoxib to a novel class of 3-phosphoinositide-dependent protein kinase-1 inhibitors. Cancer Res. 2004;64(12):4309-4318. View Source

LasR Agonist-to-Antagonist Switch

OSU-03012 exhibits differential cytotoxicity with a quantifiable selectivity window between tumor-derived cells and normal primary cells. In vestibular schwannoma (VS) and malignant schwannoma (HMS-97) cells, IC50 values were 3.1 μM and 2.6 μM respectively, compared with >12 μM for normal human Schwann cells [1].

LasR agonist-to-antagonist switch

Head-to-head

Qualitative inversion: antagonist, no LasR induction up to 100 µM

Enables study of immune modulation without bacterial virulence activation

P. aeruginosa LasR reporter assay; compound did not activate transcription

Evidence Dimension	Cell proliferation inhibition (IC50 at 48 h)
Target Compound Data	VS cells: 3.1 μM; HMS-97 cells: 2.6 μM
Comparator Or Baseline	Normal human Schwann cells: >12 μM
Quantified Difference	Approximately 4- to 6-fold greater potency in tumor cells vs. normal cells
Conditions	Primary vestibular schwannoma cells from six patients, HMS-97 malignant schwannoma cell line, and primary human Schwann cells; 48-hour proliferation assay

Why This Matters

This selectivity window is critical for experiments requiring discrimination between transformed and non-transformed cell populations and supports procurement for oncology-focused research programs.

• [1] Lee TX, Packer MD, Huang J, et al. Growth inhibitory and anti-tumour activities of OSU-03012, a novel PDK-1 inhibitor, on vestibular schwannoma and malignant schwannoma cells. Eur J Cancer. 2009;45(9):1709-1720. View Source

Non-Cytotoxic Immunosuppression

Unlike its parent compound celecoxib, which is a potent COX-2 inhibitor, OSU-03012 demonstrates no measurable COX-2 inhibitory activity up to 50 μM . This represents a complete functional separation of PDK-1 inhibitory activity from COX-2 inhibition.

Non-cytotoxic immunosuppression

Reported

EC₅₀ 9.3 µM, no concurrent loss of cell viability

Functional inhibition independent of general cytotoxicity

Leukocyte viability confirmed in same assay population

Evidence Dimension	COX-2 inhibitory activity
Target Compound Data	No measurable inhibition up to 50 μM
Comparator Or Baseline	Celecoxib: Potent COX-2 inhibition (IC50 ~0.04 μM)
Quantified Difference	Complete loss of COX-2 inhibitory activity (>1000-fold selectivity shift)
Conditions	In vitro COX-2 enzyme inhibition assay

Why This Matters

This target selectivity ensures that experimental outcomes attributed to PDK-1 inhibition are not confounded by COX-2-mediated effects, enabling cleaner mechanistic interpretation.

Validated Batch Purity Specification

OSU-03012 demonstrates quantifiable in vivo antitumor activity following oral administration. In nude mice bearing established Huh7 hepatocellular carcinoma xenografts, OSU-03012 inhibited tumor growth by 39.52% at 100 mg/kg and 57.59% at 200 mg/kg over 28 days of oral gavage treatment compared with vehicle-treated controls [1]. In HMS-97 malignant schwannoma xenografts, OSU-03012 inhibited tumor growth by 55% after 9 weeks of oral treatment [2].

Batch purity specification

Lot attribute

≥95% (crystalline solid); ≥98% available

Supports reproducibility and reduces impurity-driven variability

Vendor-specified CoA upon request

Evidence Dimension	Tumor growth inhibition in xenograft models
Target Compound Data	Huh7: 39.52% (100 mg/kg) and 57.59% (200 mg/kg); HMS-97: 55% (9 weeks)
Comparator Or Baseline	Vehicle-treated control: 0% inhibition
Quantified Difference	Dose-dependent tumor growth inhibition of 40-58% across models
Conditions	Nude mice with subcutaneous Huh7 xenografts (28-day oral gavage); SCID mice with HMS-97 schwannoma xenografts (9-week oral treatment)

Why This Matters

Demonstrated oral bioavailability and in vivo efficacy distinguish OSU-03012 from tool compounds that require parenteral administration, expanding its utility for in vivo pharmacology studies.

• [1] Lee TX, Packer MD, Huang J, et al. Growth inhibitory and anti-tumour activities of OSU-03012, a novel PDK-1 inhibitor, on vestibular schwannoma and malignant schwannoma cells. Eur J Cancer. 2009;45(9):1709-1720. View Source
• [2] GlpBio. OSU-03012 (AR-12) Product Page. Catalog No. GC15742. View Source

Polypharmacology: PAK Inhibition at Lower Concentrations than PDK-1-Mediated AKT Phosphorylation

OSU-03012 exhibits unexpected polypharmacology with inhibition of p21-activated kinase (PAK) phosphorylation occurring at lower concentrations than inhibition of PDK-1-dependent AKT phosphorylation in two of three thyroid cancer cell lines tested [1]. In cell-free kinase assays, OSU-03012 directly inhibited PAK activity and competed with ATP binding.

Evidence Dimension	Concentration required for kinase inhibition
Target Compound Data	PAK phosphorylation inhibited at lower concentrations than PDK-1-dependent AKT phosphorylation
Comparator Or Baseline	PDK-1-mediated AKT phosphorylation (requires higher OSU-03012 concentrations)
Quantified Difference	Qualitatively lower effective concentration for PAK inhibition
Conditions	Three human thyroid cancer cell lines (NPA, WRO, ARO); cell-free PAK kinase assay with ATP competition

Why This Matters

This dual-kinase inhibition profile distinguishes OSU-03012 from selective PDK-1 inhibitors and may confer unique biological activity in cell migration and motility assays where PAK plays a critical regulatory role.

• [1] Porchia LM, Guerra M, Wang YC, et al. 2-amino-N-{4-[5-(2-phenanthrenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-phenyl} acetamide (OSU-03012), a celecoxib derivative, directly targets p21-activated kinase. Mol Pharmacol. 2007;72(5):1124-1131. View Source

Antiviral Activity: Broad-Spectrum Inhibition of Zika Virus with Quantified Survival Benefit

OSU-03012 demonstrates broad-spectrum antiviral activity with an IC50 consistently below 2 μM against Zika virus (ZIKV) strains belonging to both African and Asian/American lineages in Huh-7 and neuronal cells [1]. In a lethal mouse model using type I interferon receptor-deficient A129 mice, OSU-03012 treatment via intraperitoneal or oral administration significantly increased survival rate to 50.0-83.3% compared with 0% in untreated controls (P < 0.05) [1].

Evidence Dimension	Antiviral activity and survival benefit
Target Compound Data	IC50 <2 μM against ZIKV; survival rate 50.0-83.3% in treated mice
Comparator Or Baseline	Untreated control: IC50 not applicable; survival rate 0%
Quantified Difference	Complete survival rescue from 0% to 50-83% (P < 0.05)
Conditions	ZIKV-infected A129 mice; intraperitoneal or oral AR-12 administration; virus yield reduction assay in Huh-7 and neuronal cells

Why This Matters

This antiviral activity profile, coupled with oral bioavailability, positions OSU-03012 as a valuable tool compound for host-targeting antiviral research programs distinct from direct-acting antiviral agents.

• [1] Chan JF, et al. The celecoxib derivative kinase inhibitor AR-12 (OSU-03012) inhibits Zika virus via down-regulation of the PI3K/Akt pathway and protects Zika virus-infected A129 mice: A host-targeting treatment strategy. Antiviral Res. 2018;160:38-47. View Source

CAY10654: Research and Industrial Applications

Host-Pathogen Crosstalk in P. aeruginosa Models

Based on the demonstrated 4- to 6-fold greater potency against vestibular schwannoma and malignant schwannoma cells relative to normal Schwann cells [1], OSU-03012 is appropriate for cancer research programs requiring compounds with a quantifiable therapeutic window. The compound's 2-fold potency advantage over OSU-02067 in PDK-1 inhibition [2] and demonstrated oral in vivo efficacy (39.52-57.59% tumor growth inhibition in xenograft models) [1] support its use in preclinical oncology studies where both target engagement and translational potential are critical experimental parameters.

AHL-Mediated Leukocyte Suppression Tool

The compound's consistent IC50 below 2 μM against Zika virus in multiple cell types and the 50.0-83.3% survival rescue in A129 mice compared with 0% in untreated controls [3] position OSU-03012 as a validated host-targeting antiviral tool. This application scenario is particularly relevant for researchers investigating broad-spectrum antiviral strategies targeting the PI3K/Akt pathway rather than viral proteins, where the compound's multi-kinase inhibition profile (including PAK) may confer advantages over selective PDK-1 inhibitors [4].

SAR Benchmark for Non-Native AHL Analogs

Given OSU-03012's documented blood-brain barrier permeability [5] and demonstrated activity in glioblastoma and neuronal cell models, the compound is appropriate for central nervous system research applications. The lack of COX-2 inhibitory activity up to 50 μM ensures that CNS effects are attributable to PDK-1/PAK pathway modulation rather than prostaglandin-mediated mechanisms, enabling cleaner interpretation of neuropharmacological experiments.

Biology of LasR Antagonism & Quorum-Sensing Inhibition

The unexpected finding that OSU-03012 inhibits PAK phosphorylation at lower concentrations than PDK-1-dependent AKT phosphorylation in thyroid cancer cells [4] makes this compound a valuable tool for cell migration and motility research. Investigators studying cytoskeletal dynamics, tumor cell invasion, or metastasis should prioritize OSU-03012 over selective PDK-1 inhibitors that lack this polypharmacology profile.

Application

Selection Property

Validation Focus

Host-pathogen crosstalk in P. aeruginosa

Dual immune suppression and LasR antagonism

Decoupling host immune modulation from bacterial virulence in co-culture models

AHL-mediated leukocyte suppression research

Reported non-cytotoxic immunosuppressive activity

Leukocyte proliferation and viability endpoints in pharmacological assays

SAR benchmark for malonamide analogs

Defined purity and comparative activity profile

Lot-to-lot consistency and reference calibration in screening libraries

LasR antagonism and quorum-sensing inhibition

Functional agonist-to-antagonist inversion

LasR reporter and biofilm formation endpoints without confounding activation

• [1] Lee TX, Packer MD, Huang J, et al. Growth inhibitory and anti-tumour activities of OSU-03012, a novel PDK-1 inhibitor, on vestibular schwannoma and malignant schwannoma cells. Eur J Cancer. 2009;45(9):1709-1720. View Source
• [2] Zhu J, Huang JW, Tseng PH, et al. From the cyclooxygenase-2 inhibitor celecoxib to a novel class of 3-phosphoinositide-dependent protein kinase-1 inhibitors. Cancer Res. 2004;64(12):4309-4318. View Source
• [3] Chan JF, et al. The celecoxib derivative kinase inhibitor AR-12 (OSU-03012) inhibits Zika virus via down-regulation of the PI3K/Akt pathway and protects Zika virus-infected A129 mice: A host-targeting treatment strategy. Antiviral Res. 2018;160:38-47. View Source
• [4] Porchia LM, Guerra M, Wang YC, et al. 2-amino-N-{4-[5-(2-phenanthrenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-phenyl} acetamide (OSU-03012), a celecoxib derivative, directly targets p21-activated kinase. Mol Pharmacol. 2007;72(5):1124-1131. View Source
• [5] MedChemExpress. OSU-03012 (AR-12) Product Page. Cat. No. HY-10547. View Source